Cas no 1806256-99-4 (5-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetic acid)

5-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetic acid is a fluorinated pyridine derivative with a unique structural framework, combining an aminomethyl group, a fluorine substituent, and a trifluoromethoxy moiety. The presence of the acetic acid side chain enhances its potential for further functionalization, making it a versatile intermediate in medicinal chemistry and agrochemical synthesis. The fluorine and trifluoromethoxy groups contribute to improved metabolic stability and lipophilicity, which are advantageous for drug design. This compound is particularly valuable in the development of bioactive molecules, such as enzyme inhibitors or receptor modulators, due to its electron-withdrawing properties and ability to influence molecular interactions. Its structural features make it a promising candidate for applications in pharmaceutical research and specialty chemical synthesis.

5-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetic acid structure

1806256-99-4 structure

Product Name:5-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetic acid

CAS No:1806256-99-4

MF:C₉H₈F₄N₂O₃

MW:268.165036201477

CID:4829705

Update Time:2025-07-02

5-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetic acid
- Inchi： 1S/C9H8F4N2O3/c10-7-4(2-14)3-15-8(18-9(11,12)13)5(7)1-6(16)17/h3H,1-2,14H2,(H,16,17)
- InChI Key： DQHCCEDQNSIJQR-UHFFFAOYSA-N
- SMILES： FC1C(=CN=C(C=1CC(=O)O)OC(F)(F)F)CN

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 300
XLogP3: -1.5
Topological Polar Surface Area: 85.4

5-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029098458-1g	5-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetic acid	1806256-99-4	97%	1g	$1,490.00	2022-03-31

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Additional information on 5-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetic acid

Research Brief on 5-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1806256-99-4)

5-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1806256-99-4) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of new therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in targeting specific disease pathways.

The synthesis of 5-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetic acid involves a multi-step process, including fluorination and trifluoromethoxylation reactions, which have been optimized to improve yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use in drug formulations.

Pharmacological evaluations of this compound have revealed its ability to interact with specific enzyme targets, particularly those involved in inflammatory and neurodegenerative pathways. Preliminary in vitro studies indicate that it exhibits moderate inhibitory activity against certain kinases and proteases, suggesting its potential as a lead compound for further optimization. Additionally, its fluorinated structure may enhance its bioavailability and metabolic stability, making it an attractive candidate for drug development.

Recent patent filings and preclinical studies highlight the growing interest in 5-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetic acid as a scaffold for designing new drugs. For instance, its derivatives have been investigated for their efficacy in treating conditions such as rheumatoid arthritis and Alzheimer's disease. However, further in vivo studies are required to fully elucidate its therapeutic potential and safety profile.

In conclusion, 5-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetic acid represents a promising chemical entity with diverse applications in medicinal chemistry. Ongoing research aims to explore its mechanism of action, optimize its pharmacological properties, and assess its clinical viability. The compound's unique structural features and biological activity make it a valuable subject for future investigations in the pharmaceutical industry.